Cas no 23826-84-8 (1,3-Propanediamine,N1-[2-(diethylamino)ethyl]-N3,N3-dimethyl-N1-2-pyridinyl-)

1,3-Propanediamine,N1-[2-(diethylamino)ethyl]-N3,N3-dimethyl-N1-2-pyridinyl- structure
23826-84-8 structure
Product Name:1,3-Propanediamine,N1-[2-(diethylamino)ethyl]-N3,N3-dimethyl-N1-2-pyridinyl-
CAS No:23826-84-8
MF:C16H30N4
MW:278.436203479767
CID:276777
PubChem ID:212058
Update Time:2025-04-19

1,3-Propanediamine,N1-[2-(diethylamino)ethyl]-N3,N3-dimethyl-N1-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1-[2-(diethylamino)ethyl]-N3,N3-dimethyl-N1-2-pyridinyl-
    • N-[2-(Diethylamino)ethyl]-N',N'-dimethyl-N-(2-pyridinyl)-1,3-prop anediamine
    • N~1~-[2-(Diethylamino)ethyl]-N~3~,N~3~-dimethyl-N~1~-(pyridin-2-yl)propane-1,3-diamine
    • BRN 0409443
    • DTXSID40946635
    • 23826-84-8
    • 2-(N-(2-Diethylaminoethyl)-N-(3-dimethylaminopropyl)amino)pyridine
    • Pyridine, 2-(N-(2-diethylaminoethyl)-N-(3-dimethylaminopropyl)amino)-
    • R.553
    • Inchi: 1S/C16H30N4/c1-5-19(6-2)14-15-20(13-9-12-18(3)4)16-10-7-8-11-17-16/h7-8,10-11H,5-6,9,12-15H2,1-4H3
    • InChI Key: HHQQNXLQFWSOIL-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CN=1)(CCCN(C)C)CCN(CC)CC

Computed Properties

  • Exact Mass: 278.2473
  • Monoisotopic Mass: 278.247
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 22.6Ų

Experimental Properties

  • Density: 0.981
  • Boiling Point: 380.2°Cat760mmHg
  • Flash Point: 183.7°C
  • Refractive Index: 1.531
  • PSA: 22.61
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